Cas no 154713-84-5 (1H-2-Benzopyran-1,3(4H)-dione,7-methyl-)

• Product Name: 1H-2-Benzopyran-1,3(4H)-dione,7-methyl-
• CAS No: 154713-84-5
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 106684
• PubChem ID: 45117217
• Update Time: 2025-04-18

1H-2-Benzopyran-1,3(4H)-dione,7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1,3(4H)-dione,7-methyl-
• 1H-2-Benzopyran-1,3(4H)-dione,7-methyl-(9CI)
• SCHEMBL2336115
• 7-Methylisochroman-1,3-dione
• OPECHWNBIKSYDC-UHFFFAOYSA-N
• 7-Methyl-3,4-dihydro-1H-2-benzopyran-1,3-dione
• 7-Methylisochromane-1,3-dione
• 154713-84-5
• CS-0140395
• 7-methyl-4H-isochromene-1,3-dione
• 4-methylhomophthalic anhydride

• Inchi： 1S/C10H8O3/c1-6-2-3-7-5-9(11)13-10(12)8(7)4-6/h2-4H,5H2,1H3
• InChI Key： OPECHWNBIKSYDC-UHFFFAOYSA-N
• SMILES： O1C(CC2C=CC(C)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 176.047
• Monoisotopic Mass: 176.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans